Silane, (1,1-dimethylethyl)dimethyl[[6-(phenylmethoxy)hexyl]oxy]-

• CAS No.: 596803-99-5
• Molecular Formula: C19H34O2Si
• Molecular Weight: 322.6 g/mol
• IUPAC Name: tert-butyl-dimethyl-(6-phenylmethoxyhexoxy)silane
• InChI: InChI=1S/C19H34O2Si/c1-19(2,3)22(4,5)21-16-12-7-6-11-15-20-17-18-13-9-8-10-14-18/h8-10,13-14H,6-7,11-12,15-17H2,1-5H3
• InChI Key: FYWMUDBYQLXAMO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)[Si](C)(C)OCCCCCCOCC1=CC=CC=C1

Description

Silane, (1,1-dimethylethyl)dimethyl[[6-(phenylmethoxy)hexyl]oxy]- is a chemical compound with the molecular formula C19H34O2Si. It is a type of organosilicon compound, which means it contains silicon atoms bonded to organic groups.

Preparation Methods

The synthesis of Silane, (1,1-dimethylethyl)dimethyl[[6-(phenylmethoxy)hexyl]oxy]- involves several steps. One common method includes the reaction of (1,1-dimethylethyl)dimethylchlorosilane with 6-(phenylmethoxy)hexanol in the presence of a base such as triethylamine. The reaction is typically carried out under an inert atmosphere, such as nitrogen, to prevent oxidation. The product is then purified using standard techniques such as distillation or chromatography .

Chemical Reactions Analysis

Silane, (1,1-dimethylethyl)dimethyl[[6-(phenylmethoxy)hexyl]oxy]- undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form silanols or siloxanes, depending on the reaction conditions and reagents used.

Reduction: It can be reduced to form simpler silanes.

Substitution: The compound can undergo substitution reactions where the phenylmethoxy group is replaced by other functional groups. Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions

Scientific Research Applications

Silane, (1,1-dimethylethyl)dimethyl[[6-(phenylmethoxy)hexyl]oxy]- has several scientific research applications:

Chemistry: It is used as a precursor in the synthesis of other organosilicon compounds.

Biology: It is studied for its potential use in modifying biological molecules and surfaces.

Medicine: Research is ongoing to explore its potential as a drug delivery agent or in the development of new pharmaceuticals.

Industry: It is used in the production of advanced materials, such as coatings and adhesives, due to its unique properties.

Mechanism of Action

The mechanism of action of Silane, (1,1-dimethylethyl)dimethyl[[6-(phenylmethoxy)hexyl]oxy]- involves its interaction with various molecular targets and pathways. In biological systems, it can interact with proteins and other biomolecules, potentially modifying their function. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

Silane, (1,1-dimethylethyl)dimethyl[[6-(phenylmethoxy)hexyl]oxy]- can be compared with other similar organosilicon compounds, such as:

Silane, (1,1-dimethylethyl)dimethyl(tetradecyloxy)-: This compound has a similar structure but with a tetradecyloxy group instead of a phenylmethoxy group.

Silane, (1,1-dimethylethyl)dimethyl(4-methylphenoxy)-: This compound has a 4-methylphenoxy group instead of a phenylmethoxy group.

Silane, (1,1-dimethylethyl)[[6-(ethenyloxy)hexyl]oxy]dimethyl-: This compound has an ethenyloxy group instead of a phenylmethoxy group.

These similar compounds highlight the versatility and potential for modification of organosilicon compounds, making them valuable in various scientific and industrial applications.